13-Methyltetradecanoyl chloride

• CAS No.: 83549-87-5
• Molecular Formula: C15H29ClO
• Molecular Weight: 260.84 g/mol
• IUPAC Name: 13-methyltetradecanoyl chloride
• InChI: InChI=1S/C15H29ClO/c1-14(2)12-10-8-6-4-3-5-7-9-11-13-15(16)17/h14H,3-13H2,1-2H3
• InChI Key: YDXOABDITKDWRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCCC(=O)Cl

Description

13-Methyltetradecanoyl chloride (C₁₅H₂₉ClO) is a branched-chain acyl chloride derived from 13-methyltetradecanoic acid (C₁₅H₃₀O₂), a fatty acid with a methyl group at the 13th carbon of a 14-carbon chain . This compound is synthesized via the reaction of 13-methyltetradecanoic acid with chlorinating agents such as oxalyl chloride, a method commonly employed for acyl chloride preparation (e.g., as described in for analogous compounds) . The chloride’s high reactivity makes it valuable in organic synthesis, particularly for introducing the 13-methyltetradecanoyl moiety into esters, amides, or phospholipids. Notably, it has been identified as a component of plasmalogens in Myxococcus stipitatus, highlighting its role in biological systems .

Comparison with Similar Compounds

Structural Analogs: Branched vs. Linear Acyl Chlorides

Key Differences :

• Molecular Weight and Physical Properties: The branched structure of 13-methyltetradecanoyl chloride (MW = 260.45 g/mol) results in a lower melting point and boiling point compared to linear analogs like tetradecanoyl chloride (C₁₄H₂₇ClO, MW = 246.45 g/mol). Branching reduces molecular symmetry and van der Waals interactions, enhancing solubility in nonpolar solvents .

• Reactivity :
  The 13-methyl group introduces steric hindrance, slowing nucleophilic acyl substitution reactions (e.g., with amines or alcohols) compared to unhindered linear acyl chlorides. This property may necessitate longer reaction times or elevated temperatures in synthetic applications .

Table 1: Comparison of 13-Methyltetradecanoyl Chloride with Structural Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)*	Key Applications
13-Methyltetradecanoyl chloride	C₁₅H₂₉ClO	260.45	~270 (estimated)	Biochemical research
Tetradecanoyl chloride	C₁₄H₂₇ClO	246.45	~275	Surfactants, polymers
12-Methyltetradecanoyl chloride	C₁₅H₂₉ClO	260.45	~265 (estimated)	Specialty organic synthesis

*Estimated based on branching effects.

Functional Group Analogs: Esters and Acids

13-Methyltetradecanoic Acid (Parent Acid):

• Lower reactivity compared to the chloride, as carboxylic acids require activation (e.g., via DCC coupling) for esterification or amidation.
• Classified as non-hazardous, making it safer for laboratory use .

Methyl 13-Methyltetradecanoate (Ester Derivative):

• A stable derivative (MW = 256.42 g/mol, CAS 5129-59-9) used in flavorings and lipid research. Esters lack the chloride’s electrophilicity, rendering them unsuitable as reactive intermediates .

Table 2: Functional Group Comparison

Compound	Functional Group	Reactivity	Applications
13-Methyltetradecanoyl chloride	Acyl chloride	High (electrophilic)	Synthesis of amides, esters
13-Methyltetradecanoic acid	Carboxylic acid	Moderate	Lipid biochemistry
Methyl tetradecanoate	Ester	Low	Food additives, solvents

Physicochemical and Industrial Relevance

• Branching Effects: The 13-methyl group enhances lipid solubility, making the chloride useful in synthesizing branched phospholipids for membrane studies . In contrast, linear tetradecanoyl chloride is preferred for industrial-scale surfactant production due to lower synthesis costs .
• Safety Considerations: While 13-methyltetradecanoic acid is non-hazardous, the chloride’s reactivity necessitates careful handling to avoid hydrolysis or exothermic reactions .